molecular formula C9H6INO2 B8581228 4-iodo-N-methylphthalimide

4-iodo-N-methylphthalimide

Cat. No.: B8581228
M. Wt: 287.05 g/mol
InChI Key: UJUWNRIXSBMZTJ-UHFFFAOYSA-N
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Description

4-iodo-N-methylphthalimide is a useful research compound. Its molecular formula is C9H6INO2 and its molecular weight is 287.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6INO2

Molecular Weight

287.05 g/mol

IUPAC Name

5-iodo-2-methylisoindole-1,3-dione

InChI

InChI=1S/C9H6INO2/c1-11-8(12)6-3-2-5(10)4-7(6)9(11)13/h2-4H,1H3

InChI Key

UJUWNRIXSBMZTJ-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C2=C(C1=O)C=C(C=C2)I

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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4-Iodophthalimide (358 mg, 1.31 mmol) obtained in Step 1 was dissolved in DMF (6.7 mL), and the mixture was stirred at room temperature for 4.5 hours after adding potassium carbonate (272 mg, 1.97 mmol) and methyl iodide (0.10 mL, 1.57 mmol). The mixture was further stirred for 45 minutes after adding potassium carbonate (544 mg, 3.94 mmol) and methyl iodide (1.0 mL, 15.7 mmol). Thereafter, water and ethyl acetate were added to the mixture to separate the organic layer. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The resulting residue was then purified by silica gel column chromatography to give 4-iodo-N-methylphthalimide (180 mg, 48%).
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